Cas no 215597-96-9 (Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt)

Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt is a water-soluble, sulfonated crosslinking agent with reactive pyrrolidinyl groups. Its bifunctional structure enables efficient covalent bonding with nucleophilic groups, making it useful in bioconjugation and polymer modification applications. The disodium salt enhances solubility in aqueous systems, while the sulfonate groups improve compatibility with polar matrices. This compound is particularly valued for its stability under mild conditions and its ability to form stable amide or imide linkages. Its reactivity with amines and thiols makes it suitable for protein crosslinking, hydrogel formation, and surface functionalization in biomedical and material science research.

Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt structure

215597-96-9 structure

Product Name:Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt

CAS No:215597-96-9

MF:C₁₂H₁₀N₂Na₂O₁₄S₂

MW:516.322343349457

CID:254324

Update Time:2025-05-27

Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt Chemical and Physical Properties

Names and Identifiers

- Butanedioic acid,1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
- Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester DisodiuM Salt
- disodium,1-[4-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-4-oxobutanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
- Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt
- Inchi： 1S/C12H12N2O14S2.2Na/c15-7-3-5(29(21,22)23)11(19)13(7)27-9(17)1-2-10(18)28-14-8(16)4-6(12(14)20)30(24,25)26;;/h5-6H,1-4H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
- InChI Key： KFMAZBCSVWSDIQ-UHFFFAOYSA-L
- SMILES： S(C1C(N(C(C1)=O)OC(CCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

Exact Mass: 515.93700

Experimental Properties

PSA: 258.52000
LogP: -1.93420

Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B689935-100mg	Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt	215597-96-9	100mg	$ 207.00	2023-04-18
TRC	B689935-1g	Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt	215597-96-9	1g	$ 1642.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-504356-100 mg	Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt,	215597-96-9	100MG	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-504356-100mg	Butanedioic Acid 1,4-Bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) Ester Disodium Salt,	215597-96-9	100mg	￥2858.00	2023-09-05